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Introduction to 8-Bromooctanoic Acid

8-Bromooctanoic acid (CAS 17696-11-6) is a halogenated carboxylic acid with significant utility in organic
synthesis and pharmaceutical research. This medium-chain fatty acid derivative features a terminal bromine
atom that serves as an excellent leaving group, enabling diverse functionalization through nucleophilic
substitution reactions. With a molecular formula of C~8~H~15~BrO~2~ and molecular weight of 223.11
g/mol, this compound represents a valuable bifunctional building block that can undergo transformations at
both the carboxylic acid and alkyl bromide moieties [1]. The compound is also known as 8-bromocaprylic
acid and is classified as a cross-linking reagent with applications spanning from medicinal chemistry to

materials science [1].

The strategic importance of 8-bromooctanoic acid in synthetic chemistry stems from its molecular
architecture, which consists of an eight-carbon alkyl chain that provides optimal hydrophobicity for
membrane permeability in biologically active compounds, while the terminal bromine allows for efficient
chain elongation and functional group interconversion. These properties have established 8-bromooctanoic
acid as a versatile synthetic intermediate for the preparation of various bioactive molecules and functional

materials [2]. This document provides comprehensive protocols for the extraction, purification,
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characterization, and application of 8-bromooctaneic acid to support researchers in leveraging its full

potential.

Chemical and Physical Properties

Structural Characteristics

8-Bromooctanoic acid possesses distinct structural features that dictate its chemical behavior and
applications. The molecule consists of a linear heptamethylene chain (-CH~2~-~7~) connecting two
functional groups: a polar carboxylic acid head and a bromine substituent at the terminal (®) position. This
amphipathic structure enables the compound to interface between polar and non-polar environments,
making it valuable for surface modification applications [2]. The molecular formula is
C~8~H~15~BrO~2~, with a molar mass of 223.11 g/mol [3]. The SMILES neotation for the compound is
C(CCCC(=0)O)CCCBr, reflecting the linear arrangement of carbon atoms with the carboxylic acid and

bromine at opposite ends [1].

The InChl key (BKJFDZSBZWHRNH-UHFFFAOYSA-N) provides a standardized identifier for database
searches and chemical informatics applications [1]. The bromine atom, with its relatively large atomic radius
and polarizability, creates an electron-deficient terminal carbon that is susceptible to nucleophilic attack,
while the carboxylic acid can participate in various reactions including esterification, amidation, and
reduction. This bifunctional reactivity enables 8-bromooctanoic acid to serve as a key building block in

multi-step synthetic sequences [2].

Physical Property Data

Table 1: Physical Properties of 8-Bromooctanoic Acid

Property Value/Specification Conditions Reference
Melting Point 35-37°C Lit. [1]
Boiling Point 147-150°C 2 mmHg (lit.) [1]
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Property Value/Specification Conditions Reference
Purity 95-97% Commercial material [1] [4]
Molecular Weight 223.11 g/mol - [3]

Flash Point >110°C (>230°F) - [4]
Solubility Slightly soluble in water - [4]

The thermal characteristics of 8-bromooctanoic acid show it to be a low-melting solid, with a melting
point range of 35-37°C, making it often liquid at room temperature in warm environments [1]. The boiling
point of 147-150°C at reduced pressure (2 mmHg) indicates moderate volatility under vacuum conditions
[1]. The compound is classified as having a flash peint above 110°C (230°F), suggesting relatively low
flammability risk [4]. Regarding solubility, 8-bromooctanoic acid is only slightly soluble in water, which
is expected given the largely hydrophobic carbon chain, but it demonstrates good solubility in common
organic solvents such as dichloromethane, chloroform, ethyl acetate, and alcohols [4]. This solubility profile

informs the selection of appropriate solvents for extraction and purification protocols.

Stability and Safety Profile

8-Bromooctanoic acid requires careful handling due to its corresive properties and potential health
hazards. The compound is classified under GHS Hazard Statements as causing severe skin burns and eye
damage (H314) and serious eye damage (H318) [4]. Appropriate personal protective equipment (PPE)
including eyeshields, faceshields, gloves, and type P3 (EN 143) respirator cartridges is recommended when
handling this compound [1]. For storage, the compound should be kept in a cool, dry place in a well-sealed
container, separated from oxidizing agents and bases [4]. The transport classification identifies it as a Class
8 corrosive material with Packaging Group II, indicating moderate danger during shipping [4]. The
compound has a water hazard class (WGK) of 3, signifying highly hazardous to aquatic environments,

necessitating proper disposal methods to prevent environmental contamination [1].

Extraction Methods and Protocols
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General Extraction Principles

The extraction of 8-bromooctanoic acid from reaction mixtures primarily leverages its acidic properties
and solubility characteristics. As a carboxylic acid, 8-bromooctanoic acid can be efficiently extracted into
basic aqueous solutions through formation of water-soluble carboxylate salts, followed by acidification to
regenerate the protonated acid form. This acid-base extraction technique represents the most common and
effective approach for isolating the compound from complex mixtures [5]. The relatively long alkyl chain
(C8) also contributes significant hydrophobic character, enhancing its extraction into organic solvents

relative to shorter-chain analogs.

The extraction efficiency is influenced by several factors including pH conditions, solvent selection,
temperature, and ionic strength of the aqueous phase. The pK~a~ of 8-bromooctanoic acid is
approximately 4.5-5.0, typical for aliphatic carboxylic acids, meaning that above pH 5.5-6.0, the compound
exists predominantly as the carboxylate anion with significantly increased water solubility. This property
enables selective separation from neutral impurities by adjusting the pH of the aqueous phase [5]. The
bromine substituint generally has minimal effect on the acidity constant but does increase the lipophilicity of

the molecule slightly compared to the parent octanoic acid.

Standard Extraction Workflow

Table 2: Extraction Protocol for 8-Bromooctanoic Acid from Reaction Mixtures

Step Procedure Conditions/Notes
1. Reaction Add reaction mixture to 1M HCI solution Use 2:1 volume ratio (acid:organic)
Quenching with ice bath
2. Initial Transfer to separatory funnel, allow Discard aqueous phase if extracting
Separation phases to separate impurities
3. Basic Extract with 5% NaOH or NaHCO~3~ pH should be >8; combines acid in
Extraction solution (3 x 1/3 volume) aqueous phase
4. Back- Acidify basic extracts to pH 2-3 with White precipitate or cloudiness
Extraction concentrated HCI indicates acid formation
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Step Procedure Conditions/Notes

5. Product Extract with DCM or ethyl acetate (3 x Collect organic phases containing

Isolation 1/3 volume) product

6. Drying Dry organic phase with anhydrous Until clear solution with free-flowing
Na~2~S0O~4~ or MgSO~4~ drying agent

7. Solvent Evaporate solvent under reduced Rotovap at 40-50°C, avoid excessive

Removal pressure heating

The following workflow diagram illustrates the standard extraction procedure for 8-bromooctaneic acid:
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Specialized Extraction Techniques

For specific applications or impurity profiles, specialized extraction techniques may be employed. When 8-
bromooctanoic acid is present in complex matrices with multiple acidic components, pH-gradient
extraction can provide enhanced separation. This technique involves sequential extraction at carefully
controlled pH values to separate 8-bromooctanoic acid from stronger acids (e.g., mineral acid residues) at
higher pH values and from weaker acids at lower pH values [5]. The optimal pH for extraction of 8-
bromooctanoic acid is typically between 8-10, where the carboxyl group is fully deprotonated while

maintaining the integrity of the alkyl bromide functionality.

In cases where traditional liquid-liquid extraction proves insufficient due to emulsion formation or similar
complications, solid-phase extraction (SPE) using functionalized silica cartridges can provide an effective
alternative. For 8-bromooctanoic acid, C18 reverse-phase cartridges or ion-exchange resins can be
employed, with elution using solvent gradients or pH adjustment [5]. Additionally, continuous extraction
methods such as Soxhlet extraction may be utilized when isolating 8-bromooctanoic acid from solid

matrices, though this is more common in natural product isolation than synthetic chemistry applications [5].

Purification Methods and Protocols

Crystallization Techniques

Crystallization represents the most common and effective method for purifying 8-bromooctanoic acid to
high chemical purity. The compound's melting point of 35-37°C necessitates careful temperature control
during crystallization procedures [1]. The most frequently employed recrystallization solvent is a mixture
of hexanes or petroleum ether, which provides good solubility at elevated temperatures and significant
precipitation upon cooling. Alternatively, ethyl acetate/hexane mixtures can be used for more challenging

purification needs.

A standard recrystallization protocol involves dissolving the crude 8-bromooctanoic acid in minimal warm

hexanes (approximately 3-5 mL per gram) at 40-45°C, followed by gradual cooling to room temperature
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and then further to 0-4°C in an ice bath to maximize crystal yield. The crystalline product is collected by
vacuum filtration using a Buchner funnel and washed with a small volume of cold hexanes. For higher purity
requirements, a second recrystallization may be performed. The typical recovery yield for this process
ranges from 70-85%, with purity exceeding 97% based on HPLC analysis [1]. It is important to note that the

low melting point means crystals may melt during handling if not maintained at appropriate temperatures.

Chromatographic Methods

Column chromatography provides an effective alternative purification method, particularly when dealing
with complex impurity profiles or when 8-bremeooctanoic acid is present in mixtures with structurally
similar compounds. The standard stationary phase is silica gel (230-400 mesh), with mobile phases typically
consisting of hexane-ethyl acetate mixtures with addition of small percentages of acetic acid (0.1-1%) to

suppress carboxylic acid ionization and tailing [6].

In one documented application, 8-bromooctanoeic acid was purified by column chromatography to remove
trace amounts of 8-fluorooctanoic acid side product after a synthetic transformation [6]. The reported elution
system employed a gradient from 100% hexanes to 20% ethyl acetate in hexanes, with 0.1% acetic acid
additive. The acid functionality enables monitoring by TLC using staining reagents such as
phosphomolybdic acid or bromocresol green. The typical R~f~ value for 8-bromoeoctanoic acid in 3:1
hexane-ethyl acetate (+0.1% AcOH) is approximately 0.4. For larger scale purifications, flash
chromatography techniques can be employed with comparable solvent systems but higher flow rates and

slightly reduced resolution.

Distillation and Other Methods

Vacuum distillation represents another viable purification method for 8-bromooctanoic acid, particularly
for large-scale operations where crystallization may be less practical. The reported boiling point of 147-
150°C at 2 mmHg makes distillation feasible with standard laboratory equipment [1]. Due to the thermal
sensitivity of the alkyl bromide functionality, it is recommended to use short-path distillation apparatus and
maintain the heating bath temperature below 160°C to prevent decomposition. The distillation should be
performed under high vacuum (<2 mmHg) to minimize the required temperature and reduce the risk of

thermal degradation.
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For specialized applications requiring extremely high purity, preparative HPLC can be employed using
C18 reverse-phase columns with acidified water-acetonitrile mobile phases. This method is particularly
valuable when analytical characterization indicates the presence of structurally similar impurities that are
difficult to remove by standard methods. However, this technique is less commonly used due to the

efficiency and simplicity of recrystallization for most applications.

Table 3: Comparison of Purification Methods for 8-Bromooctanoic Acid

. Typical ) L
Method Conditions . Yield Applications
Purity

Recrystallization Hexanes, 40°C to 0°C >97% 70- General purpose
85% purification

Column Silica gel, Hexane-EtOAc >99% 60- Complex mixtures,

Chromatography with 0.1% AcOH 75% analytical prep

Vacuum Distillation 147-150°C at 2 mmHg >95% 80- Large-scale purification
90%

Preparative HPLC C18, Acidified ACN-H~2~O  >99.5% 50- Ultra-high purity
70% requirements

Analytical Methods for Quality Control

Purity Assessment Techniques

High-performance liquid chromatography (HPLC) represents the primary method for assessing the purity
of 8-bromooctanoic acid. Reverse-phase C18 columns are typically employed with mobile phases
consisting of acidified water-acetonitrile gradients. A recommended method uses 0.1% trifluoroacetic acid in
both water and acetonitrile, with a gradient from 30% to 90% acetonitrile over 20 minutes, with detection at
210 nm. Under these conditions, 8-bromooctanoic acid typically elutes at approximately 12-14 minutes.

The acceptance criterion for high-purity material is generally >97% peak area normalization [1].
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Gas chromatography (GC) provides an alternative method for purity assessment, particularly for detection
of non-acidic impurities. However, the relatively high boiling point and thermal sensitivity of the alkyl
bromide may limit the applicability of GC for this compound. If employed, conditions should use a short
column (15m or less) with thin film stationary phase and low residence time in the injector and detector to
minimize thermal decomposition. The melting point range of 35-37°C also serves as a useful purity

indicator, with depressed or broadened melting points suggesting impurity content [1].

Structural Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural confirmation of 8-
bromooctanoic acid. The proton NMR spectrum (*H NMR) in CDCI~3~ displays characteristic signals: a
triplet at approximately 6 2.35 ppm (2H, -CH~2~C(=0)OH), a triplet at 6 3.41 ppm (2H, -CH~2~Br), and
multiple broad resonances between § 1.25-1.85 ppm for the methylene envelope, with the carboxylic acid
proton appearing as a broad singlet around § 11-12 ppm. The carbon NMR (3C NMR) shows distinctive
signals at approximately 6 180 ppm (carbonyl carbon), § 33-34 ppm (-CH~2~Br), and § 24-29 ppm

(methylene chain carbons) [4].

Fourier-Transform Infrared (FT-IR) spectroscopy reveals characteristic absorption bands including a
broad O-H stretch at 2500-3500 cm~ (carboxylic acid), a strong C=0 stretch at 1700-1725 cm™~! (carboxylic
acid), and C-Br stretch at 500-700 cm~!. Mass spectrometry (EI-MS) typically shows a molecular ion
cluster at m/z 224/226 ([M+H]") with the characteristic 1:1 ratio for bromine-containing compounds, along

with fragment ions at m/z 145 ([M-Br]*) and m/z 127 ([M-CO~2~H-Br]*) [4].
Storage and Handling Protocols

Storage Conditions and Stability

Proper storage of 8-bromooctanoic acid is essential for maintaining its chemical integrity and safety profile.
The compound should be stored in a cool, dry place in well-sealed containers to prevent moisture absorption
and oxidation [4]. Recommended storage temperatures are between 2-8°C, which helps prevent the solid

from melting during storage and reduces the rate of potential decomposition reactions. The containers should
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be made of dark glass or opaque materials to protect from light exposure, particularly given the potential

photolability of the carbon-bromine bond.

Under appropriate storage conditions, 8-bromooctanoic acid demonstrates good long-term stability, with
typical shelf life of at least 24 months when stored properly. The containers should be clearly labeled with
the chemical identity, concentration, date of receipt/preparation, and appropriate hazard warnings. For
laboratory use, it is advisable to maintain inventory records tracking the quantity, location, and condition of

stored material to facilitate proper stock rotation and identify any stability issues.

Safety Precautions and Disposal

Handling of 8-bromooctanoic acid requires strict adherence to safety protocols due to its corrosive
properties and potential health hazards. Personal protective equipment should include chemical-resistant
gloves (nitrile or neoprene), safety goggles or faceshields, and laboratory coats [1]. All manipulations should
be conducted in a well-ventilated area, preferably within a fume hood, to prevent inhalation exposure. The
compound's GHS classification includes Eye Damage Category 1 and Skin Corrosion Category 1B,

indicating significant risk upon contact [1].

In case of skin contact, immediately remove contaminated clothing and wash the affected area with copious
amounts of water for at least 15 minutes. For eye contact, rinse cautiously with water for several minutes and
seek immediate medical attention. Spill management should involve absorption with inert material such as
sand or vermiculite, with subsequent transfer to appropriate chemical waste containers. Waste material
containing 8-bromooctanoic acid should be disposed as hazardous waste in accordance with local

regulations, with particular attention to the bromine content which may require specialized treatment [1] [4].

Applications in Research and Development

Pharmaceutical Applications

8-Bromooctanoic acid serves as a key synthetic intermediate in numerous pharmaceutical research
applications. One significant use is in the synthesis of 8-mercaptooctanoic acid, which serves as a precursor

in the biosynthesis of lipoic acid, an essential cofactor in mitochondrial metabolism [1]. The bromine moiety
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allows efficient substitution by sulfur nucleophiles, enabling introduction of the thiol functionality necessary

for lipoic acid's dithiolane ring system.

The compound also finds application in the preparation of functionalized naphthoquinone derivatives with
potential antimalarial activity. In one documented synthesis, 8-bromooctanoic acid was converted to the
corresponding lactone through intramolecular cyclization, which was subsequently employed in the synthesis
of 3-alkyl-2-hydroxy-1,4-naphthoquinone derivatives as potential inhibitors of Plasmodium falciparum, the
malaria parasite [6]. The eight-carbon chain appears optimal for biological activity in this context, potentially

due to its ability to integrate into hydrophobic binding pockets of the target enzymes.

Additionally, 8-bromooctanoic acid has been utilized to attach triple helix-forming oligonucleotides
(TFOs) to various inhibitors, creating targeted gene regulation systems [1]. The bromine allows covalent
linkage through alkylation of nucleophilic sites on the oligonucleotide or inhibitor components, while the

carboxylic acid provides a handle for further conjugation or solubility modification.

Materials Science Applications

In materials science, 8-bremooctanoic acid functions as a valuable building block for the synthesis of
functionalized polymers and liquid crystalline materials. The compound has been employed in the
preparation of triphenylene-based discotic liquid crystals, where it serves as a flexible spacer in the
molecular  architecture  [7].  Specifically, 2-(8-bromooctanoic acid ester)-3,6,7,10,11-penta-
pentyloxytriphenylene demonstrates liquid crystal properties with a mesophase temperature range of 90-
101°C, exhibiting a clear columnar phase with carrier transport mobility measured at 1.09 x 1072 cm?V~1s™!

using time-of-flight methods [7].

The bifunctional nature of 8-bromooctanoic acid enables its incorporation as a monomer in
polymerization reactions or as a modifier for surface functionalization. The carboxylic acid group can form
esters or amides with appropriate substrates, while the alkyl bromide undergoes nucleophilic substitution
with a variety of nucleophiles, allowing sequential functionalization strategies. This versatility makes 8-
bromooctanoic acid particularly valuable in the design of structured materials with tailored properties

including controlled hydrophobicity, self-assembly behavior, and specific interfacial characteristics [2].

The following diagram illustrates the major synthetic applications of 8-bromooctanoic acid:
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Troubleshooting and Optimization

Common Technical Issues

Several technical challenges may arise during the extraction and purification of 8-bromooctanoic acid. Low
recovery yields during extraction often result from incomplete acidification in the back-extraction step; the
pH of the aqueous phase should be carefully adjusted to 2-3 using concentrated HCI to ensure complete
protonation of the carboxylate. Emulsion formation during liquid-liquid extraction can be mitigated by
reducing agitation intensity, using larger separation volumes, or adding a small amount of saturated NaCl

solution to break emulsions.

During purification, the low melting point (35-37°C) of 8-bromooctanoic acid may complicate handling,
particularly in warm laboratory environments. This can be addressed by conducting crystallizations and
filtrations in temperature-controlled rooms or using chilled apparatus. For column chromatography,
streaking or tailing on TLC may occur due to the acidic nature of the compound; this is effectively

addressed by including 0.1-1% acetic acid in the mobile phase to suppress ionization [6].

Quality Issues and Solutions
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Purity discrepancies in the final product often originate from incomplete removal of starting materials or
side products from the synthesis. If recrystallization fails to achieve the desired purity, a sequential approach
employing column chromatography followed by recrystallization typically provides material of >99% purity.
Discoloration of the product, often appearing as yellowing, can result from oxidative degradation or metal
contamination; treatment with activated carbon during recrystallization or inclusion of a chelating agent such

as EDTA in the extraction process can address this issue.

Spectroscopic anomalies in NMR characterization may include broadening of carboxylic acid proton
signals and water contamination in hygroscopic samples. These issues are resolved by thorough drying of the
sample and using anhydrous deuterated solvents with minimal water content. For quantitative applications
requiring exact concentration determination, Karl Fischer titration should be performed to establish

accurate water content, with acceptable levels typically below 0.5% w/w.

Conclusion

8-Bromooctanoic acid represents a valuable bifunctional synthetic intermediate with diverse applications
in pharmaceutical research, materials science, and chemical biology. The extraction and purification
protocols outlined in this document provide reliable methods for obtaining high-quality material suitable for
most research applications. The compound's unique combination of carboxylic acid and terminal alkyl
bromide functionalities enables diverse chemical transformations, while its eight-carbon chain provides

optimal physical properties for many biological and materials applications.

As research continues to explore new applications for functionalized fatty acid derivatives, the importance of
reliable protocols for handling compounds like 8-bromooctanoic acid becomes increasingly significant. The
methods described herein balance efficiency, practicality, and safety considerations to support researchers in
leveraging the full potential of this versatile building block. Future developments may include more
sustainable extraction methods, immobilized derivatives for combinatorial chemistry applications, and

expanded use in the synthesis of complex molecular architectures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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